Cas no 883279-44-5 (2-amino-6-chloro-3-(4-chlorophenyl)-4H-chromen-4-one)

• Product Name: 2-amino-6-chloro-3-(4-chlorophenyl)-4H-chromen-4-one
• CAS No: 883279-44-5
• MF: C₁₅H₉Cl₂NO₂
• MW: 306.143461942673
• CID: 5947714
• PubChem ID: 7463376
• Update Time: 2025-06-08

2-amino-6-chloro-3-(4-chlorophenyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-chloro-3-(4-chlorophenyl)chromen-4-one
• 4H-1-Benzopyran-4-one, 2-amino-6-chloro-3-(4-chlorophenyl)-
• EN300-26261178
• Z992946872
• NSC746066
• NSC-746066
• AKOS005533378
• CHEMBL2019140
• 2-amino-6-chloro-3-(4-chlorophenyl)-4H-chromen-4-one
• BDBM50381325
• 883279-44-5

• Inchi： 1S/C15H9Cl2NO2/c16-9-3-1-8(2-4-9)13-14(19)11-7-10(17)5-6-12(11)20-15(13)18/h1-7H,18H2
• InChI Key： YLWCNINLBDPMSO-UHFFFAOYSA-N
• SMILES： C1(N)OC2=CC=C(Cl)C=C2C(=O)C=1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 305.0010339g/mol
• Monoisotopic Mass: 305.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.466±0.06 g/cm3(Predicted)
• Boiling Point: 449.4±45.0 °C(Predicted)
• pka: 1.96±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 2-amino-6-chloro-3-(4-chlorophenyl)-4H-chromen-4-one

Comprehensive Analysis of 2-amino-6-chloro-3-(4-chlorophenyl)-4H-chromen-4-one (CAS No. 883279-44-5)

The compound 2-amino-6-chloro-3-(4-chlorophenyl)-4H-chromen-4-one, identified by its CAS number 883279-44-5, is a structurally unique chromenone derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a 4H-chromen-4-one core, substituted with amino, chloro, and 4-chlorophenyl groups, which contribute to its potential biological activities. Researchers are particularly interested in its applications as a kinase inhibitor scaffold and its role in modulating cellular signaling pathways.

In recent years, the demand for small-molecule therapeutics has surged, with chromenone-based compounds like CAS 883279-44-5 being explored for their anti-inflammatory and anticancer properties. A growing body of literature suggests that this compound may interact with key protein targets involved in oxidative stress and apoptosis, making it a candidate for drug discovery programs. Its chlorinated aromatic system enhances stability and bioavailability, addressing common challenges in medicinal chemistry optimization.

From a synthetic perspective, 2-amino-6-chloro-3-(4-chlorophenyl)-4H-chromen-4-one is typically prepared via multistep organic synthesis, involving condensation reactions and halogenation steps. The presence of both electron-donating (amino) and electron-withdrawing (chloro) groups creates a balanced electronic profile, which is crucial for structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity.

The rise of computational drug design has further amplified interest in this compound. Molecular docking simulations predict strong binding affinities to ATP-binding pockets of certain kinases, aligning with current trends in precision medicine. Additionally, its low cytotoxicity profile in preliminary assays makes it a promising lead for targeted therapy development. These attributes resonate with the broader scientific community's focus on personalized treatment solutions.

Beyond therapeutic applications, CAS 883279-44-5 is also investigated for its fluorescence properties, which could be leveraged in bioimaging probes. The chromenone backbone exhibits tunable emission spectra, offering potential utility in diagnostic assays. This dual functionality—therapeutic and diagnostic—positions the compound as a theranostic agent, a hot topic in contemporary biomedical research.

Environmental and green chemistry considerations are increasingly shaping compound development. The chlorinated groups in 2-amino-6-chloro-3-(4-chlorophenyl)-4H-chromen-4-one raise questions about biodegradability, prompting studies into eco-friendly synthetic routes. Such efforts align with global initiatives to reduce the environmental footprint of chemical production while maintaining efficacy.

In summary, 883279-44-5 represents a versatile chemical entity with multifaceted applications. Its structural motifs and biological relevance make it a subject of ongoing investigation across disciplines. As high-throughput screening and AI-driven drug discovery advance, compounds like this will continue to play pivotal roles in bridging the gap between bench research and clinical translation.